Cas no 860785-95-1 (N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea)

• Product Name: N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea
• CAS No: 860785-95-1
• CID: 4661394
• Update Time: 2025-05-22

N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea Chemical and Physical Properties

Names and Identifiers

• N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea

Recent Advances in the Study of N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea (CAS: 860785-95-1)

N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea (CAS: 860785-95-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of kinase inhibition and cancer therapy. This research brief synthesizes the latest findings on this compound, highlighting its molecular mechanisms, pharmacological properties, and potential clinical applications.

The compound's structure, featuring an indazole core linked to a thiourea moiety via a dimethylaminoethyl side chain, suggests its potential as a kinase inhibitor. Kinases are critical targets in cancer therapy, and the unique chemical scaffold of N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea has been investigated for its ability to modulate kinase activity. Recent in vitro studies have demonstrated its inhibitory effects on specific kinases, such as JAK2 and FLT3, which are implicated in various hematological malignancies.

One of the key findings from recent research is the compound's selectivity profile. While it exhibits potent inhibition against certain kinases, it shows minimal activity against others, reducing the likelihood of off-target effects. This selectivity is attributed to the compound's unique binding mode, as revealed by X-ray crystallography studies. The dimethylaminoethyl side chain appears to play a crucial role in stabilizing interactions with the kinase's ATP-binding pocket, while the thiourea moiety contributes to hydrogen bonding with key residues.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Preliminary data indicate favorable absorption and distribution profiles, although metabolic stability remains a challenge. Researchers are exploring structural modifications to improve metabolic stability while retaining the compound's kinase inhibitory activity. These efforts are critical for advancing the compound into preclinical development.

In addition to its kinase inhibitory properties, N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea has shown promise in combination therapies. Recent studies have investigated its synergistic effects with existing chemotherapeutic agents, such as doxorubicin and paclitaxel. The compound appears to enhance the efficacy of these agents by overcoming drug resistance mechanisms, offering a potential strategy for treating refractory cancers.

Despite these promising findings, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as toxicity, formulation, and scalability need to be addressed. Ongoing research is focused on optimizing the compound's pharmacokinetic and pharmacodynamic profiles, as well as identifying biomarkers for patient stratification in future clinical trials.

In conclusion, N-{1-2-(Dimethylamino)ethyl-1H-indazol-5-yl}thiourea (CAS: 860785-95-1) represents a promising candidate for kinase-targeted therapy, with potential applications in oncology. Its unique structural features and selective kinase inhibition profile make it a valuable tool for both basic research and drug development. Continued investigation into its mechanisms of action and therapeutic potential will be essential for realizing its clinical benefits.